
An In-depth Technical Guide to Europium(III)
Chloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Europium(III) chloride

Cat. No.: B157653 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties of

Europium(III) chloride, with a focus on its molar mass and chemical formula. The information

is presented to be a valuable resource for professionals in research and development.

Chemical Formula and Molar Mass
Europium(III) chloride is an inorganic compound that exists in both anhydrous and hydrated

forms. The chemical formula for the anhydrous compound is EuCl₃.[1][2] It is a yellow solid that

is hygroscopic, meaning it readily absorbs water from the atmosphere to form a white

crystalline hexahydrate, EuCl₃·6H₂O.[1][3][4]

The molar mass of a chemical compound is a fundamental property, representing the mass of

one mole of that substance. For Europium(III) chloride, the molar mass differs between its

anhydrous and hydrated forms due to the presence of water molecules in the latter.
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Property
Anhydrous
Europium(III)
Chloride

Hydrated
Europium(III)
Chloride

Europium (Eu) Chlorine (Cl)

Chemical

Formula
EuCl₃ EuCl₃·6H₂O Eu Cl

Molar Mass (

g/mol )
258.323[1] 366.41[1][5]

151.964[6][7][8]

[9]
35.45[10][11]

The molar mass of Europium(III) chloride is calculated by summing the atomic masses of its

constituent elements. For the anhydrous form, this is the atomic mass of one europium atom

and three chlorine atoms. The hexahydrate form includes an additional six water molecules in

its structure, which is reflected in its higher molar mass.

Experimental Protocols
Preparation of Anhydrous Europium(III) Chloride

A common method for preparing anhydrous EuCl₃ involves the "ammonium chloride route".

This process typically starts with either europium oxide (Eu₂O₃) or hydrated europium chloride

(EuCl₃·6H₂O). These starting materials are carefully heated with ammonium chloride to

approximately 230°C. This reaction produces an intermediate compound, (NH₄)₂[EuCl₅].[1]

The subsequent thermal decomposition of this pentachloride intermediate yields anhydrous

Europium(III) chloride.[1] It is important to note that simple heating of the hydrated salt is not

a viable method for producing the anhydrous form, as this will result in the formation of an

oxychloride.[1]

Logical Relationships
The following diagram illustrates the relationship between the constituent elements and the

different forms of Europium(III) chloride.
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Caption: Relationship between Europium, Chlorine, and the anhydrous and hydrated forms of

Europium(III) chloride.

Applications in Research
Europium(III) chloride serves as a precursor in the synthesis of other europium compounds.

[1][3] For instance, it can be reduced with hydrogen gas to produce Europium(II) chloride.[1][3]

Furthermore, it is a starting material for the preparation of organometallic europium complexes.

[1][3] The luminescent properties of europium compounds make them valuable in various

research applications, including the development of phosphors and bio-imaging probes.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.webqc.org/molecular-weight-of-eu.html
https://pubchem.ncbi.nlm.nih.gov/compound/Europium
https://www.atomicnumber.net/element-europium
https://pse-info.de/en/element/Eu
https://casestudyhelp.com/blog/cl-molar-mass/
https://www.echemi.com/community/why-is-chlorine-s-molar-mass-70-9-g-mol-instead-of-35-45_mjart2204142314_854.html
https://www.benchchem.com/product/b157653#europium-iii-chloride-molar-mass-and-formula
https://www.benchchem.com/product/b157653#europium-iii-chloride-molar-mass-and-formula
https://www.benchchem.com/product/b157653#europium-iii-chloride-molar-mass-and-formula
https://www.benchchem.com/product/b157653#europium-iii-chloride-molar-mass-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b157653?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

